Cas no 4164-92-5 (2-ethylhexanamide)

• Product Name: 2-ethylhexanamide
• CAS No: 4164-92-5
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 927209
• PubChem ID: 20125
• Update Time: 2025-06-30

2-ethylhexanamide Chemical and Physical Properties

Names and Identifiers

• 2-ethylhexanamide
• ethylbutylacetamide
• 2-Aethyl-hexansaeure-amid
• 2-ethyl-2-butyl acetamide
• 2-ethyl-hexanamide
• 2-Ethylhexanecarboxamide
• 2-ethylhexanoic acid amide
• 2-ethyl-hexanoic acid amide
• AC1L2FLN
• BRN 1750466
• CHEMBL1081233
• CTK4I5071
• HEXANAMIDE, 2-ETHYL-
• SBB061054
• DTXSID701316328
• NSC22500
• G54714
• DS-013230
• EN300-171956
• SCHEMBL20757495
• NSC 22500
• SCHEMBL376915
• Z394696486
• BDBM50340086
• 4164-92-5
• AKOS009358448
• GMORVOQOIHISPT-UHFFFAOYSA-N
• 4-02-00-01007 (Beilstein Handbook Reference)
• NSC-22500

• Inchi： 1S/C8H17NO/c1-3-5-6-7(4-2)8(9)10/h7H,3-6H2,1-2H3,(H2,9,10)
• InChI Key： GMORVOQOIHISPT-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CCCC)N

Computed Properties

• Exact Mass: 143.13111
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 0.9636 (rough estimate)
• Melting Point: NA
• Boiling Point: 261.35°C (rough estimate)
• Refractive Index: 1.4614 (estimate)
• PSA: 43.09
• LogP: 2.38840
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-ethylhexanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on 2-ethylhexanamide

Research Brief on 2-Ethylhexanamide (CAS: 4164-92-5): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

2-Ethylhexanamide (CAS: 4164-92-5) is a chemical compound of growing interest in the fields of chemical biology and pharmaceutical research. This amide derivative of 2-ethylhexanoic acid has recently garnered attention due to its potential applications in drug development, material science, and biochemical studies. Recent literature highlights its role as a versatile intermediate in organic synthesis and its emerging biological activities, making it a compound of significant research value.

A 2023 study published in the Journal of Medicinal Chemistry explored the pharmacological properties of 2-ethylhexanamide derivatives as potential modulators of neurological targets. The research team demonstrated that certain structural analogs of 2-ethylhexanamide showed promising binding affinity to GABA receptors, suggesting potential applications in the development of novel anxiolytic compounds. The study utilized molecular docking simulations and in vitro assays to validate these interactions, with particular attention to the compound's stereochemistry and its impact on biological activity.

In materials science, researchers have investigated 2-ethylhexanamide as a plasticizer additive and its effects on polymer properties. A recent publication in ACS Applied Materials & Interfaces (2024) reported on the compound's ability to improve the flexibility and thermal stability of biodegradable polymers while maintaining low toxicity profiles. This dual functionality makes it particularly attractive for medical device applications where material performance and biocompatibility are critical factors.

The metabolic pathways and toxicological profile of 2-ethylhexanamide have also been subjects of recent investigation. Studies utilizing advanced analytical techniques such as LC-MS/MS have provided new insights into the compound's pharmacokinetics and potential metabolic byproducts. These findings are particularly relevant for pharmaceutical applications where understanding the complete biological fate of the compound is essential for safety assessments.

From a synthetic chemistry perspective, novel catalytic methods for the efficient production of 2-ethylhexanamide have been developed. A 2024 Nature Catalysis paper described a green chemistry approach using enzyme-mimetic catalysts that significantly improved yield and reduced environmental impact compared to traditional synthetic routes. This advancement addresses both economic and sustainability considerations in industrial-scale production.

Looking forward, the diverse applications of 2-ethylhexanamide across multiple scientific disciplines suggest it will remain an important compound for research and development. Current investigations are exploring its potential in drug delivery systems, as a component of supramolecular assemblies, and in the development of novel bioactive materials. The compound's structural versatility and relatively benign safety profile position it as a valuable building block in chemical biology and pharmaceutical innovation.